Cas no 1242157-23-8 (4-Bromo-2-fluoro-6-methylbenzoic acid)

• Product Name: 4-Bromo-2-fluoro-6-methylbenzoic acid
• CAS No: 1242157-23-8
• MF: C₈H₆BrFO₂
• MW: 233.034445285797
• MDL: MFCD18072908
• CID: 1025967
• PubChem ID: 67135924
• Update Time: 2025-06-11

4-Bromo-2-fluoro-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-fluoro-6-methylbenzoic acid
• 4-bromo-2-fluoro-6-methyl-Benzoic acid

• MDL： MFCD18072908
• Inchi： 1S/C8H6BrFO2/c1-4-2-5(9)3-6(10)7(4)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： VFWRRIRDHDOGEE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(=O)O)=C(C)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.680±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.26 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-Bromo-2-fluoro-6-methylbenzoic acid

Recent Advances in the Application of 4-Bromo-2-fluoro-6-methylbenzoic Acid (CAS: 1242157-23-8) in Chemical Biology and Pharmaceutical Research

4-Bromo-2-fluoro-6-methylbenzoic acid (CAS: 1242157-23-8) has emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of targeted therapies and diagnostic agents. Recent studies have highlighted its versatility in medicinal chemistry, owing to its unique structural features that allow for selective modifications. This research brief synthesizes the latest findings on this compound, focusing on its applications, synthetic pathways, and biological activities.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 4-Bromo-2-fluoro-6-methylbenzoic acid as a building block for the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) in oncology. The researchers utilized this compound to develop a series of bromodomain inhibitors, showing promising activity against BET family proteins. The incorporation of the fluorine atom at the 2-position was found to enhance binding affinity by 30-40% compared to non-fluorinated analogs, while the bromo group facilitated further functionalization through cross-coupling reactions.

In the field of radiopharmaceuticals, 4-Bromo-2-fluoro-6-methylbenzoic acid has gained attention as a precursor for PET tracer development. A recent patent application (WO2023056789) describes its use in the synthesis of [18F]-labeled analogs for imaging neurodegenerative diseases. The methyl group at the 6-position was shown to improve blood-brain barrier penetration, making it particularly valuable for CNS-targeted diagnostics. This application leverages the compound's stability under radiolabeling conditions and its favorable pharmacokinetic properties.

The synthetic accessibility of 4-Bromo-2-fluoro-6-methylbenzoic acid has been improved through recent methodological advances. A 2024 publication in Organic Process Research & Development reported a scalable, continuous-flow synthesis route with 85% overall yield and >99% purity. This development addresses previous challenges in large-scale production, particularly regarding the selective bromination step. The new protocol employs catalytic bromination under mild conditions, significantly reducing the generation of hazardous byproducts.

Emerging research suggests potential applications of 4-Bromo-2-fluoro-6-methylbenzoic acid beyond its traditional roles. A preprint on bioRxiv describes its incorporation into metal-organic frameworks (MOFs) for drug delivery systems, where its carboxylic acid group facilitates coordination with metal nodes while the halogen atoms enable post-synthetic modification. This dual functionality makes it an attractive linker molecule for designing stimuli-responsive drug carriers.

In conclusion, 4-Bromo-2-fluoro-6-methylbenzoic acid (CAS: 1242157-23-8) continues to demonstrate significant value in chemical biology and pharmaceutical research. Its applications span from medicinal chemistry to diagnostics and materials science, supported by recent advances in synthetic methodologies. Future research directions may explore its potential in covalent inhibitor design and as a scaffold for bifunctional compounds. The compound's versatility and the growing body of research underscore its importance as a tool in drug discovery and development.